Cas no 2060024-13-5 ((5-bromo-8-chloroisoquinolin-1-yl)methanamine)
(5-bromo-8-chloroisoquinolin-1-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinemethanamine, 5-bromo-8-chloro-
- (5-bromo-8-chloroisoquinolin-1-yl)methanamine
-
- MDL: MFCD30477857
- Inchi: 1S/C10H8BrClN2/c11-7-1-2-8(12)10-6(7)3-4-14-9(10)5-13/h1-4H,5,13H2
- InChI Key: XQJOXYMMXDYYGL-UHFFFAOYSA-N
- SMILES: C1(CN)C2=C(C(Br)=CC=C2Cl)C=CN=1
(5-bromo-8-chloroisoquinolin-1-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-320570-0.05g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 0.05g |
$1261.0 | 2025-03-19 | |
| Enamine | EN300-320570-0.1g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 0.1g |
$1320.0 | 2025-03-19 | |
| Enamine | EN300-320570-0.25g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 0.25g |
$1381.0 | 2025-03-19 | |
| Enamine | EN300-320570-0.5g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 0.5g |
$1440.0 | 2025-03-19 | |
| Enamine | EN300-320570-1.0g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 1.0g |
$1500.0 | 2025-03-19 | |
| Enamine | EN300-320570-2.5g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 2.5g |
$2940.0 | 2025-03-19 | |
| Enamine | EN300-320570-5.0g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 5.0g |
$4349.0 | 2025-03-19 | |
| Enamine | EN300-320570-10.0g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 95.0% | 10.0g |
$6450.0 | 2025-03-19 | |
| Enamine | EN300-320570-1g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 1g |
$1500.0 | 2023-09-04 | ||
| Enamine | EN300-320570-5g |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine |
2060024-13-5 | 5g |
$4349.0 | 2023-09-04 |
(5-bromo-8-chloroisoquinolin-1-yl)methanamine Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on (5-bromo-8-chloroisoquinolin-1-yl)methanamine
Comprehensive Overview of (5-bromo-8-chloroisoquinolin-1-yl)methanamine (CAS No. 2060024-13-5)
The compound (5-bromo-8-chloroisoquinolin-1-yl)methanamine (CAS No. 2060024-13-5) is a specialized isoquinoline derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring both bromine and chlorine substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting kinase inhibitors and central nervous system (CNS) disorders.
One of the most searched questions related to this compound is: "What are the applications of (5-bromo-8-chloroisoquinolin-1-yl)methanamine in medicinal chemistry?" The answer lies in its versatile scaffold, which allows for modifications to enhance binding affinity and selectivity. Recent studies highlight its role in developing small-molecule therapeutics for conditions like neurodegenerative diseases and cancer. Its heterocyclic framework is also a focal point for designing fluorescence probes and biochemical sensors.
The synthetic route for 2060024-13-5 often involves multi-step organic reactions, including halogenation and amination processes. Chemists frequently search for "efficient synthesis methods for 5-bromo-8-chloroisoquinoline derivatives" to optimize yield and purity. Advances in catalysis and green chemistry have further refined its production, aligning with the growing demand for sustainable pharmaceutical intermediates.
Another trending topic is the structure-activity relationship (SAR) of (5-bromo-8-chloroisoquinolin-1-yl)methanamine. Researchers are investigating how its substituents influence biological activity, particularly in G-protein-coupled receptor (GPCR) modulation. This aligns with the broader interest in precision medicine and personalized drug design, where tailored molecular structures are critical.
From a commercial perspective, CAS No. 2060024-13-5 is listed in catalogs of leading chemical suppliers, often under the category of high-value building blocks. Its pricing and availability are frequently queried, reflecting its niche yet growing market. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP).
In summary, (5-bromo-8-chloroisoquinolin-1-yl)methanamine represents a cutting-edge compound with multifaceted applications. Its integration into drug development pipelines and material science underscores its importance in modern research. As the scientific community continues to explore its potential, this compound remains a key player in advancing innovative therapeutics and functional materials.
2060024-13-5 ((5-bromo-8-chloroisoquinolin-1-yl)methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)